Butanedioate;(4-chlorophenyl)-[4-(pyridin-4-ylmethyl)phthalazin-1-yl]azanium;hydron

• CAS No.: 212142-18-2
• Product Name: Butanedioate;(4-chlorophenyl)-[4-(pyridin-4-ylmethyl)phthalazin-1-yl]azanium;hydron
• Molecular Formula: C24H21ClN4O4
• Molecular Weight: 464.9 g/mol
• IUPAC Name: butanedioic acid;N-(4-chlorophenyl)-4-(pyridin-4-ylmethyl)phthalazin-1-amine
• Standard InChI: InChI=1S/C20H15ClN4.C4H6O4/c21-15-5-7-16(8-6-15)23-20-18-4-2-1-3-17(18)19(24-25-20)13-14-9-11-22-12-10-14;5-3(6)1-2-4(7)8/h1-12H,13H2,(H,23,25);1-2H2,(H,5,6)(H,7,8)
• Standard InChIKey: LLDWLPRYLVPDTG-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=NN=C2NC3=CC=C(C=C3)Cl)CC4=CC=NC=C4.C(CC(=O)O)C(=O)O
• Canonical SMILES: [H+].C1=CC=C2C(=C1)C(=NN=C2[NH2+]C3=CC=C(C=C3)Cl)CC4=CC=NC=C4.C(CC(=O)[O-])C(=O)[O-]
• Description: Vatalanib Succinate is the succinate salt of vatalanib, an anilinophthalazine derivative, with antineoplastic activity. Vatalanib binds to and inhibits the protein kinase domain of vascular endothelial growth factor receptors 1 and 2; both receptor tyrosine kinases are involved in angiogenesis. This agent also binds to and inhibits related receptor tyrosine kinases, including platelet-derived growth factor (PDGF) receptor, c-Kit, and c-Fms.; Vatalanib succinate is a succinate salt obtained by combining vatalanib with one molar equivalent of succinic acid. It is a multi-targeted tyrosine kinase inhibitor for all isoforms of VEGFR, PDGFR and c-Kit. It has a role as an angiogenesis inhibitor, an antineoplastic agent, an EC 2.7.10.1 (receptor protein-tyrosine kinase) inhibitor and a vascular endothelial growth factor receptor antagonist. It contains a vatalanib.
• Synonyms: 1-(4-chloroanilino)-(4-pyridylmethyl)phthalazine dihydrochloride; 1-(4-chloroanilino)-4-(pyridylmethyl)phthalazine; 1-(4-chloroanilino)-4-(pyridylmethyl)phthalazine dihydrochloride; CGP 797870; CGP-797870; PTK 787; PTK-787; PTK787; vatalanib; ZK 222584; ZK 232934; ZK-222584; ZK-232934; ZK222584; ZK232934
• PubChem Compound: 151193
• Last Modified: Nov 11 2021